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Compound of Interest

Compound Name: Thulium-170

Cat. No.: B1219096 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper handling and

disposal of Thulium-170 (¹⁷⁰Tm) in research, scientific, and drug development settings.

Adherence to these procedures is critical for ensuring personnel safety and regulatory

compliance.

Thulium-170 is a radioactive isotope with a half-life of approximately 128.6 days, primarily

undergoing beta decay to stable Ytterbium-170 (¹⁷⁰Yb).[1] Due to its relatively short half-life, the

primary method for disposal of ¹⁷⁰Tm waste is "decay-in-storage," which allows the radioactivity

to naturally decrease to background levels before being disposed of as non-radioactive waste.

[2][3][4]

Key Safety and Handling Principles
Before initiating any disposal procedure, it is imperative to follow standard radiation safety

protocols. This includes wearing appropriate personal protective equipment (PPE) such as lab

coats, safety glasses, and disposable gloves. All handling of Thulium-170 should be

conducted in designated areas, and personnel should use shielding and remote handling tools

to minimize radiation exposure.

Quantitative Data for Thulium-170 Disposal
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Property Value Source(s)

Half-life 128.6 ± 0.3 days [1]

Primary Decay Mode Beta (β⁻) emission [1]

Primary Decay Product Ytterbium-170 (Stable) [1]

Recommended Decay Period 10 half-lives [2][3]

Calculated Decay Time ~1286 days (~3.5 years)

Waste Classification (Post-

Decay)
Non-radioactive [2]

Thulium-170 Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of Thulium-
170 waste via decay-in-storage.
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Step 1: Waste Segregation & Packaging

Step 2: Labeling & Record Keeping

Step 3: Decay-in-Storage

Step 4: Final Survey & Disposal

Segregate Waste by Form
(Solid vs. Liquid)

Place in Designated, Lined
Radioactive Waste Containers

Affix 'Caution - Radioactive Material'
Label to Each Container

Complete Radioactive Waste Disposal Log:
- Isotope: Thulium-170

- Activity & Date
- Waste Form

Calculate and Record 'Decay-By' Date
(10 Half-Lives from Final Addition)

Transfer Sealed Container to
Designated, Shielded Radioactive

Waste Storage Area

Ensure Storage Area is Secure
and Properly Posted

Store for a Minimum of 10 Half-Lives
(~3.5 years)

After 'Decay-By' Date, Move Container
to a Low-Background Area

Survey All Surfaces of Unshielded
Waste with a Calibrated Survey Meter

(e.g., Geiger-Müller counter)

Confirm Readings are Indistinguishable
from Background Radiation

If at Background, Obliterate all
Radioactive Markings

Dispose of as Normal Laboratory Waste
(Biological, Chemical, or Regular Trash)

Complete and File Decay-in-Storage Log

Click to download full resolution via product page

Caption: Thulium-170 Decay-in-Storage Disposal Workflow.
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Detailed Disposal Protocol
The following protocol provides a step-by-step methodology for the safe disposal of Thulium-
170 waste.

1. Waste Segregation and Packaging

Segregate by Form: At the point of generation, separate radioactive waste into distinct

containers for solid and liquid forms.[5][6]

Solid Waste: Includes contaminated gloves, paper towels, pipette tips, and other labware.

Aqueous Liquid Waste: Collect in designated plastic carboys. Do not mix with organic

solvents.

Use Appropriate Containers: All waste must be collected in containers specifically designated

for radioactive waste, which are typically supplied by your institution's Radiation Safety Office

(RSO). These containers should be lined with a plastic bag.[7]

Initial Labeling: Immediately affix a "Caution - Radioactive Material" label to any container

used for radioactive waste.[7]

2. Labeling and Record Keeping

Maintain a Log Sheet: Each radioactive waste container must have an accompanying

"Radioactive Waste Disposal Log Sheet."[7]

Record Each Deposit: Every time waste is added to the container, update the log sheet with:

The date of addition.

The isotope (Thulium-170).

The estimated activity of the added waste.

The chemical form of the waste.
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Seal and Finalize Log: Once the container is full, seal the inner liner and close the container.

Complete the log sheet with the final total activity.

3. Decay-in-Storage

Transfer to Storage: Move the sealed and fully labeled container to a designated and

approved radioactive waste storage area. This area must be secure to prevent unauthorized

access.

Shielding: Ensure adequate shielding is in place. While Thulium-170 is primarily a beta

emitter, bremsstrahlung radiation can be produced. Lead shielding is effective for this

purpose. The storage area should be designed to keep radiation levels in adjacent,

unrestricted areas below regulatory limits (e.g., not to exceed 0.05 mrem/hr above

background).[3][8]

Posting: The storage area must be clearly posted with a "Caution - Radioactive Material"

sign.[3]

Hold for Decay: Store the waste for the entire calculated decay period (minimum of 10 half-

lives).

4. Final Survey and Disposal

Pre-Survey Preparation: After the "decay-by" date has passed, transport the container to a

low-background area, away from other radioactive sources.

Conduct Radiation Survey:

Remove the waste from its shielded storage container.

Using a calibrated, low-level Geiger-Müller (GM) survey meter or other appropriate

radiation detection instrument, carefully monitor all surfaces of the waste container or bag.

[4]

The survey must confirm that the radiation levels are indistinguishable from normal

background radiation.[2][3]
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If Radiation is Detected: If any reading is above background, the waste is not ready for

disposal. It must be returned to the decay-in-storage area, the "decay-by" date recalculated,

and the process repeated after the new decay period.

Final Disposal:

Once confirmed to be at background levels, all radioactive material labels and symbols

must be removed or completely defaced.[3]

The waste can then be disposed of as regular, non-radioactive waste, following

institutional guidelines for the specific material type (e.g., biohazardous waste, chemical

waste, or regular trash).[2]

Final Record Keeping: Complete a decay-in-storage record, noting the final disposal date,

the results of the radiation survey, the instrument used, and the name of the individual

performing the survey. This log must be maintained for inspection by regulatory authorities

for a minimum of three years.[2][3]

By strictly following these procedures, researchers, scientists, and drug development

professionals can ensure the safe and compliant disposal of Thulium-170, protecting

themselves, the public, and the environment. Always consult your institution's Radiation Safety

Officer for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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